Cas no 94038-26-3 (4-(4-Benzylpiperazin-1-yl)benzoic acid)

• Product Name: 4-(4-Benzylpiperazin-1-yl)benzoic acid
• CAS No: 94038-26-3
• MF: C₁₈H₂₀N₂O₂
• MW: 296.363604545593
• MDL: MFCD06203537
• CID: 797624
• PubChem ID: 4741724
• Update Time: 2025-04-19

4-(4-Benzylpiperazin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-Benzylpiperazin-1-yl)benzoic acid
• 4‐(4‐BENZYL‐1‐PIPERAZINYL)BENZOIC ACID
• Benzoic acid,4-[4-(phenylmethyl)-1-piperazinyl]-
• SCHEMBL1066467
• 4-(4-Benzyl-1-piperazinyl)benzoic acid
• 4-(4-Benzyl-piperazin-1-yl)-benzoicacid
• HLZACPQJCRXAQY-UHFFFAOYSA-N
• FT-0604271
• MFCD06203537
• AKOS000260318
• DTXSID00406301
• 4-(4-benzylpiperazin-1-yl)benzoicAcid
• 4-[4-(phenylmethyl)-1-piperazinyl]-benzoic acid
• C78610
• 94038-26-3
• 4-(4-BENZYL-PIPERAZIN-1-YL)-BENZOIC ACID
• DB-079777

• MDL： MFCD06203537
• Inchi： 1S/C18H20N2O2/c21-18(22)16-6-8-17(9-7-16)20-12-10-19(11-13-20)14-15-4-2-1-3-5-15/h1-9H,10-14H2,(H,21,22)
• InChI Key： HLZACPQJCRXAQY-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1CCN(CC2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 296.152
• Monoisotopic Mass: 296.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 0.6

Experimental Properties

• Density: 1.216
• Boiling Point: 482.4°C at 760 mmHg
• Flash Point: 245.5°C
• Refractive Index: 1.625